5-Methanesulfonylthiophene-2-carbonitrile

• IUPAC Name: 5-methylsulfonylthiophene-2-carbonitrile
• InChI: InChI=1S/C6H5NO2S2/c1-11(8,9)6-3-2-5(4-7)10-6/h2-3H,1H3
• InChI Key: AKVGEYXEAOPJEO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(S1)C#N
• Molecular Formula: C6H5NO2S2
• Molecular Weight: 187.2 g/mol
• CAS RN: 859794-80-2

Description

5-Methanesulfonylthiophene-2-carbonitrile is a chemical compound with the molecular formula C6H5NO2S2 and a molecular weight of 187.24. It is typically available in powder form.

Molecular Structure Analysis

The molecular structure of 5-Methanesulfonylthiophene-2-carbonitrile can be represented by the InChI code 1S/C6H5NO2S2/c1-11(8,9)6-3-2-5(4-7)10-6/h2-3H,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

5-Methanesulfonylthiophene-2-carbonitrile is a powder that has a melting point of 137-138 degrees Celsius. It is stored at room temperature.

Scientific Research Applications

• Quantum-induced Symmetry Breaking in CH(5)(+)

  Ivanov et al. (2010) discussed protonated methane (CH(5)(+)) and its hydrogen scrambling, leading to a fluxional molecular structure. This study provides insights into the quantum-statistical effects and symmetry breaking induced by zero-point fluctuations, crucial for understanding spectral changes in these molecules (Ivanov et al., 2010).

• Proton Abstraction from 4-Nitrophenyl[bis(ethylsulphonyl)]methane

  Jarczewski and Binkowska (2001) investigated the kinetics of proton abstraction from 4-nitrophenyl[bis(ethylsulphonyl)]methane, revealing insights into reaction rates and activation energies in different solvents (Jarczewski & Binkowska, 2001).

• Decomposition of 4-Alkoxy-5-amino-3-methylthiophene-2-carbonitriles

  Klyba et al. (2018) explored the decomposition of 4-alkoxy-5-amino-3-methylthiophene-2-carbonitriles, providing valuable information on fragmentation and ionization processes under various conditions (Klyba et al., 2018).

• Structural and Spectroscopic Studies of 4-nitrophenyl[bis(ethylsulfonyl)]methane–1,5,7-triazabicyclo[4.4.0]dec-5-ene Complex

  Binkowska et al. (2001) conducted a study on the structure and spectroscopic properties of a specific complex involving 4-nitrophenyl[bis(ethylsulfonyl)]methane, contributing to the understanding of molecular interactions and bonding (Binkowska et al., 2001).

• Methane Catalytic Decomposition for Hydrogen Production

  Botas et al. (2010) explored the use of mesoporous carbons as catalysts for methane decomposition, providing a route for CO2-free hydrogen production. This research highlights the potential of using carbon catalysts in non-energy applications (Botas et al., 2010).

• Ultrasound Assisted Dispersion of Ni over ZSM-5 for Hydrogen Production

  Vafaeian et al. (2013) studied the use of Ni/ZSM-5 nanocatalysts for carbon dioxide reforming of methane. Their research provides insights into the development of efficient nanostructured catalysts for synthesis gas production (Vafaeian et al., 2013).

• Anticancer Evaluation of 2-Substituted 5-Arylsulfonyl-1,3-oxazole-4-carbonitriles

  Kachaeva et al. (2018) synthesized and evaluated new 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles for their anticancer activities, providing a foundation for developing new anticancer drugs (Kachaeva et al., 2018).

• Solvatochromic Behavior of D-π-A Bithiophene Carbonitrile Derivatives

  Dappour et al. (2019) investigated the photophysical properties of specific bithiophene carbonitrile derivatives, contributing to the understanding of solvent-dependent photophysical behaviors (Dappour et al., 2019).

Safety and Hazards

The safety information for 5-Methanesulfonylthiophene-2-carbonitrile indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.